5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione

• IUPAC Name: 5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione
• InChI: InChI=1S/C15H17N3O4/c1-15(2)7-13(19)12(14(20)8-15)9-16-17-10-3-5-11(6-4-10)18(21)22/h3-6,9,16-17H,7-8H2,1-2H3
• InChI Key: MVGWDHXIROTQOA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNNC2=CC=C(C=C2)[N+](=O)[O-])C(=O)C1)C
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

The compound with the identifier “5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione involves specific synthetic routes and reaction conditions. The synthesis typically requires precise control over temperature, pressure, and the use of specific reagents to ensure the desired chemical structure is obtained. Detailed synthetic routes and reaction conditions are often documented in scientific literature and patents.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods often include the use of automated systems and advanced technologies to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. These products are often characterized using analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is conducted to explore its potential therapeutic effects and mechanisms of action.

Industry: this compound is used in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5,5-dimethyl-2-[[2-(4-nitrophenyl)hydrazinyl]methylidene]cyclohexane-1,3-dione can be identified based on their chemical structure and properties. These compounds may share similar functional groups or molecular frameworks.

Uniqueness

This compound is unique due to its specific chemical structure and the resulting properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.

Conclusion

This compound is a compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it a valuable subject of study for researchers in chemistry, biology, medicine, and industry. Further research into its preparation methods, chemical reactions, and mechanisms of action will continue to uncover new possibilities for its use.